Cas no 57555-89-2 (2-(4-(ACETYLAMINO)-3-NITROPHENYL)PROPIONITRILE)

• Product Name: 2-(4-(ACETYLAMINO)-3-NITROPHENYL)PROPIONITRILE
• CAS No: 57555-89-2
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 947215
• PubChem ID: 12226816
• Update Time: 2025-04-19

2-(4-(ACETYLAMINO)-3-NITROPHENYL)PROPIONITRILE Chemical and Physical Properties

Names and Identifiers

• 2-(4-(ACETYLAMINO)-3-NITROPHENYL)PROPIONITRILE
• N-[4-(1-cyanoethyl)-2-nitrophenyl]acetamide
• 57555-89-2
• N-[4-(Cyano-methyl-methyl)-2-nitro-phenyl]-acetamide
• BARXMUDXRCAMLP-UHFFFAOYSA-N
• SCHEMBL4141603
• 2-(4-(acetylamino)-3-nitrophenyl)propanitrile
• DTXSID70481342

• Inchi： 1S/C11H11N3O3/c1-7(6-12)9-3-4-10(13-8(2)15)11(5-9)14(16)17/h3-5,7H,1-2H3,(H,13,15)
• InChI Key： BARXMUDXRCAMLP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=CC(=C1)C(C#N)C)NC(C)=O)=O

Computed Properties

• Exact Mass: 233.08004122g/mol
• Monoisotopic Mass: 233.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 98.7Ų